1-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-[2-(4,5-dimethyl-6-oxopyrimidin-1-yl)ethyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C20H22N4O2/c1-14-15(2)23-13-24(19(14)25)11-10-21-20(26)22-12-17-8-5-7-16-6-3-4-9-18(16)17/h3-9,13H,10-12H2,1-2H3,(H2,21,22,26)
• InChI Key: FTZLANNZAICMRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CCNC(=O)NCC2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

1-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea is a chemical compound that has gained significant attention in scientific research. This compound is commonly known as DU-145, and it belongs to the class of urea derivatives. DU-145 has been widely studied for its potential use in cancer treatment and as a tool for understanding the molecular mechanisms of cancer growth.

Scientific Research Applications

Conformational Studies and Hydrogen Bonding

• Complexation-induced Unfolding: Research demonstrates the synthesis and conformational studies of heterocyclic ureas, showing their concentration-dependent unfolding to form multiply hydrogen-bonded complexes. Such compounds, including naphthyridinylureas, exhibit primitive mimicry of peptide helix-to-sheet transitions, potentially useful for self-assembly applications (Corbin et al., 2001).

Synthesis and Reactivity

• Novel Syntheses: Studies detail the synthesis of compounds incorporating the benz[h]imidazo[1,2‐c]quinazoline ring system from ureas derived from naphthalenecarbonitrile and isocyanate, showcasing the versatility of ureas in generating complex heterocyclic structures (Petridou-Fischer & Papadopoulos, 1984).

Applications in Medicinal Chemistry

• Anticancer Activity: Ureas and sulfamides derived from 1-aminotetralins, structurally related to the discussed compound, have been synthesized and tested for anticancer activity, revealing potential as anticancer agents against specific cell lines (Özgeriş et al., 2017).

Materials Science Applications

• Organic Electrode Materials: Naphthalene-based polyimide derivatives, related to the discussed urea compounds, have been investigated as cathode materials for lithium-ion batteries, highlighting the role of such organic compounds in enhancing the performance of energy storage devices (Chen et al., 2017).